Cas no 17931-25-8 (Naphtho[2,1-d]thiazole,2-chloro-)

• Product Name: Naphtho[2,1-d]thiazole,2-chloro-
• CAS No: 17931-25-8
• MF: C₁₁H₆ClNS
• MW: 219.690040111542
• CID: 122660
• PubChem ID: 902253
• Update Time: 2025-07-02

Naphtho[2,1-d]thiazole,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]thiazole,2-chloro-
• 2-Chloronaphtho[2,1-d][1,3]thiazole
• Naphtho[2,1-d]thiazole, 2-chloro- (7CI,8CI,9CI)
• 1,4-Naphthalenedione, 5,8-bis(acetyloxy)-2-chloro-
• 2-Chlornaphthazarindiacetat
• 2-Chlor-naphtho[2,1-d]thiazol
• 2-Chlornapth< 2,1-d> thiazole
• 2-chloronaphthazarin
• 2-chloronaphtho[1,8-de][1,3,2]dioxaphosphinine
• 2-chloro-naphtho[1,8-de][1,3,2]dioxaphosphinine
• 2-chloro-naphtho[2,1-d]thiazole
• 2-chloronaphtho< 2,1-d> thiazole
• 5,8-Diacetoxy-2-chlor-[1,4]naphthochinon
• 5,8-diacetoxy-2-chloro-[1,4]naphthoquinone
• AGN-PC-00KVRQ
• 2-Chloronaphtho[2,1-d]thiazole
• AK-249/36686016
• SCHEMBL7918740
• CS-0359193
• 2-chlorobenzo[g][1,3]benzothiazole
• 17931-25-8
• 2-chloronaphth[2,1-d]thiazole

• Inchi： 1S/C11H6ClNS/c12-11-13-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h1-6H
• InChI Key： DNVYVEVOAYZZKE-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=C3C=CC=CC3=C2S1

Computed Properties

• Exact Mass: 218.991
• Monoisotopic Mass: 218.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on Naphtho[2,1-d]thiazole,2-chloro-

Introduction to Naphtho[2,1-d]thiazole,2-chloro (CAS No. 17931-25-8)

Naphtho[2,1-d]thiazole,2-chloro, with the chemical identifier CAS No. 17931-25-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of a chlorine substituent at the 2-position of the naphthothiazole core enhances its reactivity and potential utility in synthetic chemistry.

The structural framework of Naphtho[2,1-d]thiazole,2-chloro consists of a fused ring system comprising a naphthalene moiety connected to a thiazole ring. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel molecules with tailored pharmacological profiles. The chlorine atom serves as a handle for further functionalization, enabling chemists to explore a myriad of derivatives with enhanced biological activity.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural motif of Naphtho[2,1-d]thiazole,2-chloro has been particularly explored for its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of Naphtho[2,1-d]thiazole,2-chloro is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive chlorine atom to introduce various functional groups, leading to the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives with potent antitumor properties by modifying the substituents on the naphthalene and thiazole rings.

The pharmacological evaluation of Naphtho[2,1-d]thiazole,2-chloro and its derivatives has revealed several promising findings. In particular, compounds derived from this scaffold have shown inhibitory activity against key enzymes involved in cancer cell proliferation. These enzymes include kinases and proteases, which are crucial for maintaining the survival and growth of malignant cells. The ability of Naphtho[2,1-d]thiazole,2-chloro to modulate these enzymatic pathways makes it an attractive candidate for further development into anticancer therapeutics.

Furthermore, the structural features of Naphtho[2,1-d]thiazole,2-chloro have been exploited in the design of molecules with antimicrobial properties. Recent studies have highlighted its efficacy against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. This underscores the versatility of thiazole derivatives as antimicrobial agents and highlights the potential of Naphtho[2,1-d]thiazole,2-chloro as a lead compound for novel antibiotics.

The synthetic methodologies employed in the preparation of Naphtho[2,1-d]thiazole,2-chloro are also noteworthy. Traditional approaches involve multi-step reactions that often require harsh conditions and generate significant waste. However, advancements in green chemistry have led to more sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity. These innovations are crucial for ensuring the scalability and cost-effectiveness of producing this compound for research and commercial applications.

In conclusion, Naphtho[2,1-d]thiazole,2-chloro (CAS No. 17931-25-8) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation drugs.